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Compound of Interest

Compound Name: Iron(ll)bromidehexahydrate

Cat. No.: B15251901

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Analyse der hygroskopischen
Eigenschaften und der Stabilitat von Eisen(ll)-bromid-Hexahydrat (FeBrz-6H20). Das
Verstandnis dieser Eigenschaften ist fir die Handhabung, Lagerung und Anwendung dieser
Verbindung in der Forschung und pharmazeutischen Entwicklung von entscheidender
Bedeutung.

Einleitung

Eisen(ll)-bromid, in seiner hydratisierten Form, ist eine hellgrine kristalline Festsubstanz. Es ist
bekannt fur seine hygroskopische Natur, was bedeutet, dass es leicht Feuchtigkeit aus der
Umgebung aufnimmt.[1] Diese Eigenschaft, zusammen mit der Anfalligkeit des Eisen(ll)-lons
fur Oxidation, stellt eine Herausforderung fur seine Stabilitat dar. Dieser Leitfaden fasst die
verfigbaren quantitativen Daten zusammen, beschreibt wichtige experimentelle Protokolle zur
Charakterisierung dieser Eigenschaften und stellt die logischen Zusammenhange in einem
visuellen Diagramm dar.

Hygroskopische Natur

Eisen(ll)-bromid-Hexahydrat ist als hygroskopische und zerflieRende Substanz bekannt, was
auf eine starke Affinitdt zu Wasser hindeutet.[2][3][4] ZerflieRende Materialien nehmen so viel
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Feuchtigkeit aus der Luft auf, dass sie sich schlief3lich darin aufldsen. Die hygroskopische
Natur wird durch die Anwesenheit von Wassermolektlen in der Kristallstruktur und die hohe
Loslichkeit des Salzes in Wasser bestimmt.

Quantitative Daten zur Wasseraufnahme

Obwohl spezifische Feuchtigkeits-Sorptions-Isothermen fur Eisen(ll)-bromid-Hexahydrat in der
offentlich zuganglichen Literatur nicht leicht verfugbar sind, kdnnen die qualitativen
Beschreibungen und das Verhalten analoger Verbindungen zur Ableitung seines Verhaltens
herangezogen werden. Die kritische relative Luftfeuchtigkeit (KRL), bei der die
Wasseraufnahme signifikant ansteigt, ist ein wichtiger Parameter, der experimentell bestimmt
werden musste.

Stabilitat

Die Stabilitat von Eisen(ll)-bromid-Hexahydrat wird hauptsachlich von zwei Faktoren
beeinflusst: Temperatur und Anfalligkeit fur Oxidation.

Thermische Stabilitat

Erh6hte Temperaturen kénnen zum Verlust von Hydratwasser fuhren, was die Kristallstruktur
und die chemischen Eigenschaften der Verbindung verandert. Die Ubergangstemperaturen fiir
die Dehydratisierungsstufen sind in der Literatur dokumentiert.

Tabelle 1: Dehydratisierungstemperaturen von Eisen(ll)-bromid-Hydraten

Hydratform Ubergangstemperatur (°C)  Produkt
Hexahydrat (FeBrz-6H20) >49 °C Tetrahydrat (FeBrz-4H20)
Tetrahydrat (FeBrz-4H20) >83°C Dihydrat (FeBrz-2H20)

Quelle:[2][3][4]

Oxidative Stabilitat

Das Eisen(ll)-lon (Fe2*) in Eisen(ll)-bromid-Hexahydrat ist anfallig fir die Oxidation zu
Eisen(lll) (Fe3*), insbesondere in Gegenwart von Luftsauerstoff und Feuchtigkeit.[1] Dieser
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Oxidationsprozess fuhrt zur Bildung von Eisen(lll)-Verbindungen, was durch eine
Farbveranderung von hellgriin zu gelb-braun erkennbar ist. Die Kinetik dieser Oxidation in
wassriger Losung wurde untersucht und zeigt, dass die Reaktionsgeschwindigkeit von
Faktoren wie pH-Wert und der Anwesenheit von Komplexbildnern beeinflusst wird.[5][6][7][8]
Obwohl die Kinetik an der Feststoffoberflache abweichen kann, unterstreicht dies die
Notwendigkeit, die Exposition gegentber Luft und Feuchtigkeit zu minimieren.

Experimentelle Protokolle

Zur quantitativen Charakterisierung der hygroskopischen Natur und Stabilitat von Eisen(ll)-
bromid-Hexahydrat werden typischerweise die folgenden experimentellen Methoden
eingesetzt.

Dynamische Dampfsorption (DVS)

Die DVS ist eine gravimetrische Technik zur Messung der Geschwindigkeit und des Ausmalies
der Wasseraufnahme durch eine Probe bei verschiedenen relativen Luftfeuchtigkeiten (RL).

Methodik:

» Eine kleine Menge der Eisen(ll)-bromid-Hexahydrat-Probe (typischerweise 5-20 mg) wird auf
eine hochempfindliche Mikrowaage in einer temperatur- und feuchtigkeitskontrollierten
Kammer gegeben.

o Die Probe wird zunéchst bei 0 % RL getrocknet, um das Oberflachenwasser zu entfernen
und eine trockene Referenzmasse zu erhalten.

» Die relative Luftfeuchtigkeit in der Kammer wird schrittweise erhoht (z. B. in Schritten von 10
% von 0 % auf 90 % RL), und die Massendnderung der Probe wird kontinuierlich Gberwacht,
bis das Gleichgewicht bei jedem Schritt erreicht ist.

o Anschlie3end wird die relative Luftfeuchtigkeit schrittweise verringert, um den
Desorptionsprozess zu untersuchen.

o Die resultierende Feuchtigkeits-Sorptions-Isotherme (Massenanderung vs. RL) liefert
Informationen Uber die Hygroskopizitat, das Vorhandensein von Hydratformen und die
kritische relative Luftfeuchtigkeit.
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Thermogravimetrische Analyse (TGA)

Die TGA misst die Massenanderung einer Probe als Funktion der Temperatur, was zur
Untersuchung der thermischen Stabilitat und zur Bestimmung des Wassergehalts von
Hydraten verwendet wird.

Methodik:

o Eine genau abgewogene Probe von Eisen(ll)-bromid-Hexahydrat wird in einen TGA-Tiegel
gegeben.

o Der Tiegel wird in einem Ofen platziert und mit einer kontrollierten Rate (z. B. 10 °C/min)
unter einer inerten Atmosphare (z. B. Stickstoff) erhitzt, um eine Oxidation zu verhindern.

o Die Masse der Probe wird kontinuierlich aufgezeichnet, wéhrend die Temperatur ansteigt.

e Die resultierende TGA-Kurve (Masse vs. Temperatur) zeigt diskrete Massenverluste, die den
Dehydratisierungsschritten entsprechen. Aus diesen Schritten kdnnen die Stochiometrie der
Hydrate und ihre Zersetzungstemperaturen bestimmt werden.

Logischer Beziehungsdiagramm

Das folgende Diagramm, erstellt in der DOT-Sprache, veranschaulicht die Zusammenhéange
zwischen den Umgebungsbedingungen und den Stabilitatswegen von Eisen(ll)-bromid-
Hexahydrat.

Eisen(ll)-bromid-Tetrahydrat > 83°C Eisen(Il)-bromid-Dihydrat > Temp .| Wasserfreies Eisen(ll)-bromid
(FeBrz:4H20) (FeBrz:2H20) (FeBr2)
ZerflieRen
(Wassrige Losung)

2 (Luft) + Feuchtigkeit

>49°C

Eisen(ll)-bromid-Hexahydrat IEalJi=RAS
(FeBrz2:6H20)

Oxidationsprodukte
(z.B. Fe(lll)-Verbindungen)
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Abbildung 1: Stabilitatswege von Eisen(ll)-bromid-Hexahydrat.

Empfehlungen fiir Handhabung und Lagerung

Basierend auf seiner hygroskopischen Natur und seiner Anfalligkeit fir Oxidation sollten die
folgenden Vorsichtsmalinahmen bei der Handhabung und Lagerung von Eisen(ll)-bromid-
Hexahydrat getroffen werden:

e Lagerung: In einem dicht verschlossenen Behalter an einem kihlen, trockenen Ort und unter
einer inerten Atmosphare (z. B. Argon oder Stickstoff) lagern, um die Exposition gegenuber
Feuchtigkeit und Sauerstoff zu minimieren.[1]

+ Handhabung: In einer trockenen Umgebung, wie z. B. einer Glovebox oder einem
Exsikkator, handhaben, um die Wasseraufnahme zu verhindern.

¢ Vermeidung von Verunreinigungen: Kontakt mit starken Oxidationsmitteln und Sauren
vermeiden.[1]

Fazit

Eisen(ll)-bromid-Hexahydrat ist eine hygroskopische und thermisch empfindliche Verbindung.
Seine Stabilitat wird durch die Aufnahme von Feuchtigkeit und die Oxidation des Eisen(ll)-lons
beeintrachtigt. Ein grindliches Verstandnis dieser Eigenschaften durch die Anwendung von
Techniken wie DVS und TGA ist fir seine ordnungsgemaf3e Handhabung, Lagerung und
effektive Nutzung in wissenschaftlichen und pharmazeutischen Anwendungen unerlasslich. Die
Minimierung der Exposition gegeniber atmosphéarischer Feuchtigkeit und Sauerstoff ist der
Schlussel zur Erhaltung der Integritat dieser Verbindung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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